Cas no 947518-74-3 (2-methyl-2-(2-phenylphenyl)oxirane)

• Product Name: 2-methyl-2-(2-phenylphenyl)oxirane
• CAS No: 947518-74-3
• MF: C₁₆H₁₀N₂O₂F₂
• MW: 300.26
• CID: 4474494
• PubChem ID: 72736422
• Update Time: 2025-05-23

2-methyl-2-(2-phenylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2-phenylphenyl)oxirane

Additional information on 2-methyl-2-(2-phenylphenyl)oxirane

Recent Advances in the Study of 2-methyl-2-(2-phenylphenyl)oxirane (CAS: 947518-74-3) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-2-(2-phenylphenyl)oxirane (CAS: 947518-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its biphenyl and methyl-substituted oxirane ring, has been the subject of several cutting-edge studies aimed at exploring its synthetic pathways, biological activities, and pharmacological potential. The following research briefing provides a comprehensive overview of the latest findings related to this compound, highlighting key advancements and their implications for drug discovery and development.

Recent synthetic studies have focused on optimizing the production of 2-methyl-2-(2-phenylphenyl)oxirane, with particular emphasis on improving yield and enantioselectivity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic system employing chiral salen-Co(III) complexes that achieved up to 92% enantiomeric excess in the epoxidation of the corresponding alkene precursor. This methodological breakthrough addresses previous challenges in obtaining optically pure samples of the compound, which is crucial for structure-activity relationship studies and potential therapeutic applications.

In the realm of biological evaluation, researchers have investigated the compound's interaction with various enzyme systems. Notably, a team at the University of Cambridge reported in Nature Chemical Biology that 2-methyl-2-(2-phenylphenyl)oxirane demonstrates selective inhibition of cytochrome P450 2C9 (CYP2C9) with an IC50 of 3.2 μM. This finding is particularly significant given CYP2C9's role in drug metabolism, suggesting potential applications as a pharmacoenhancer or in drug-drug interaction management. The study employed X-ray crystallography to elucidate the binding mode, revealing that the oxirane ring undergoes nucleophilic attack by the heme iron, forming a covalent adduct.

Further pharmacological investigations have explored the compound's potential in inflammatory disease treatment. A recent study in the Journal of Medicinal Chemistry demonstrated that 2-methyl-2-(2-phenylphenyl)oxirane derivatives exhibit potent anti-inflammatory activity in murine models of rheumatoid arthritis, reducing TNF-α production by up to 78% at 10 mg/kg doses. Structure-activity relationship analysis identified the 2-phenylphenyl moiety as critical for this activity, while modifications to the oxirane ring significantly affected both potency and toxicity profiles.

The compound's potential in oncology has also been investigated, with a 2024 publication in Cancer Research reporting that 2-methyl-2-(2-phenylphenyl)oxirane analogs can induce apoptosis in triple-negative breast cancer cell lines through activation of the unfolded protein response pathway. Mechanistic studies revealed that these compounds preferentially accumulate in the endoplasmic reticulum, causing ER stress and subsequent activation of apoptotic pathways. Importantly, the lead compound in this series showed minimal toxicity to normal mammary epithelial cells at therapeutic concentrations.

From a drug development perspective, recent pharmacokinetic studies have provided valuable insights into the compound's ADME (absorption, distribution, metabolism, and excretion) properties. Research published in Drug Metabolism and Disposition characterized 2-methyl-2-(2-phenylphenyl)oxirane as having moderate oral bioavailability (42% in rats) and extensive tissue distribution, with particularly high accumulation in liver and adipose tissue. These findings inform potential formulation strategies and dosing regimens for future clinical development.

In conclusion, the growing body of research on 2-methyl-2-(2-phenylphenyl)oxirane (CAS: 947518-74-3) demonstrates its multifaceted potential in pharmaceutical applications. From its role as a CYP inhibitor to its anti-inflammatory and anticancer properties, this compound continues to reveal new therapeutic possibilities. Future research directions likely include further optimization of its pharmacological profile, exploration of additional biological targets, and advancement of promising derivatives through preclinical development. The compound's unique structural features and demonstrated biological activities position it as a valuable scaffold for continued investigation in medicinal chemistry and drug discovery.